Cas no 1806172-10-0 (2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806172-10-0
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4834426
• Update Time: 2025-05-20

2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-5(7(14)15)4(2-13-6(3)12)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： UFHOGOQZFDMUMD-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(=O)O)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid

2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806172-10-0): A Comprehensive Overview

The compound 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by the CAS registry number CAS No. 1806172-10-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 2, a methyl group at position 3, a trifluoromethoxy group at position 5, and a carboxylic acid group at position 4. These substituents contribute to its distinct chemical reactivity and biological profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity levels. The incorporation of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the pyridine ring, making it an attractive candidate for applications in drug discovery and materials science.

In terms of biological activity, 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid has shown promising results in recent studies. For instance, investigations into its pharmacological properties have revealed potential anti-inflammatory and antioxidant effects. Additionally, this compound has demonstrated selective inhibitory activity against certain enzymes, suggesting its potential role in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

The versatility of this compound extends beyond pharmacology. Its unique chemical structure makes it an ideal candidate for use in advanced materials research. For example, researchers have explored its application as a precursor for the synthesis of functional polymers and nanoparticles. The trifluoromethoxy group's electron-withdrawing nature enhances the stability and reactivity of these materials, opening new avenues for their use in electronics and sensors.

From an environmental perspective, the synthesis and application of 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid have been carefully evaluated to ensure minimal ecological impact. Studies on its biodegradation pathways and toxicity profiles are ongoing, with the aim of developing sustainable manufacturing processes that align with green chemistry principles.

In conclusion, 2-Iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806172-10) represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the fields of pharmacology, materials science, and environmental chemistry.